Cas no 25539-95-1 (1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone(9CI))
25539-95-1 structure
Product Name:1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone(9CI)
CAS No:25539-95-1
MF:C9H8N2O4
MW:208.170822143555
CID:273609
PubChem ID:71358860
Update Time:2025-04-19
1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone(9CI)
- 1,1,2,2-Cyclopentanetetracarboxylic1,2:1,2-diimide (8CI)
- CTK1A5122
- 25539-95-1
- DTXSID80782791
- Dihydro-1H,4H-3a,6a-(methanoiminomethano)cyclopenta[c]pyrrole-1,3,7,9(2H)-tetrone
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- Inchi: 1S/C9H8N2O4/c12-4-8-2-1-3-9(8,6(14)10-4)7(15)11-5(8)13/h1-3H2,(H,10,12,14)(H,11,13,15)
- InChI Key: YKVOUQFSWYXRSC-UHFFFAOYSA-N
- SMILES: O=C1C23C(NC(C2(C(N1)=O)CCC3)=O)=O
Computed Properties
- Exact Mass: 208.04844
- Monoisotopic Mass: 208.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 92.34
1H,4H-3a,6a-Propanopyrrolo[3,4-c]pyrrole-1,3,4,6(2H,5H)-tetrone(9CI) Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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